Cas no 2068065-63-2 (4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile
• CAS No: 2068065-63-2
• MF: C₈H₃Br₂N₃
• MW: 300.94
• MDL: MFCD30183519
• CID: 4729378
• PubChem ID: 129317799
• Update Time: 2025-10-28

4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromopyrazolo[1,5-a]pyridine-3-carbonitrile
• AK00780658
• 4,6-dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile
• CID 129317799
• Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4,6-dibromo-
• 2068065-63-2
• DB-128692
• SY317603
• BS-16531
• SCHEMBL20887473
• AKOS032961227
• CS-0138352
• PB41777
• P18971
• MFCD30183519
• 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile

• MDL： MFCD30183519
• Inchi： 1S/C8H3Br2N3/c9-6-1-7(10)8-5(2-11)3-12-13(8)4-6/h1,3-4H
• InChI Key： FBKJJSFJKWOLQA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C1=C(C#N)C=N2)Br

Computed Properties

• Exact Mass: 300.86732g/mol
• Monoisotopic Mass: 298.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.2

Experimental Properties

• Density: 2.12±0.1 g/cm3(Predicted)
• pka: -2.88±0.30(Predicted)

4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile

Introduction to 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2068065-63-2)

4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2068065-63-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile make it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile consists of a pyrazolopyridine core with two bromine atoms at the 4 and 6 positions and a cyano group at the 3 position. This arrangement confers the molecule with specific electronic and steric properties that can influence its interactions with biological targets. The presence of bromine atoms and the cyano group provides a rich platform for further chemical modifications, enabling researchers to explore a wide range of derivatives with enhanced biological activities.

In recent years, there has been a growing interest in the study of pyrazolopyridines due to their potential as scaffolds for drug discovery. Research has shown that compounds like 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory activity of pyrazolopyridine derivatives, demonstrating their ability to inhibit key inflammatory pathways such as NF-κB and MAPK.

The therapeutic potential of 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile extends beyond inflammation. Recent studies have also explored its anti-cancer properties. A research team from the University of California reported that this compound effectively inhibited the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and p53, which are crucial for cancer cell survival.

In addition to its anti-inflammatory and anti-cancer activities, 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile has shown neuroprotective effects in preclinical models. A study published in the Journal of Neurochemistry found that this compound protected neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The development of new drugs often requires extensive optimization to improve pharmacokinetic properties and reduce toxicity. In this context, researchers have investigated various strategies to enhance the bioavailability and stability of 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile. For example, prodrug approaches have been employed to increase solubility and permeability, while nanoparticle formulations have been explored to enhance targeted delivery to specific tissues or organs.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While clinical data on 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile is still limited, preclinical studies have provided promising results that warrant further investigation. Several pharmaceutical companies are currently conducting Phase I clinical trials to assess the safety profile and pharmacokinetics of this compound in healthy volunteers.

In conclusion, 4,6-Dibromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2068065-63-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.